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Compound of Interest

Compound Name:
Chloromethyldimethylisopropoxysil

ane

Cat. No.: B098121 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties and safety

data for Chloromethyldimethylisopropoxysilane (CAS No. 18171-11-4). The information is

presented to support laboratory research, chemical handling, and safety protocol development.

Core Physical and Chemical Properties
Chloromethyldimethylisopropoxysilane is a colorless to light yellow, clear liquid

organosilicon compound. Its fundamental properties are summarized in the table below.
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Property Value

Molecular Formula C6H15ClOSi

Molecular Weight 166.72 g/mol

Boiling Point 64-66 °C at 54 mmHg[1][2]

Density 0.926 g/mL at 25 °C[1][2]

Refractive Index (n20/D) 1.415[1][2]

Flash Point 83 °F[1]

Vapor Pressure 0.016 mmHg at 25°C[1]

Safety Data and Hazard Information
Understanding the safety profile of Chloromethyldimethylisopropoxysilane is critical for its

handling and use in any experimental setting. This compound is classified as a flammable

liquid and is associated with significant health hazards.

GHS Hazard Classification
Hazard Class Category Hazard Statement

Flammable Liquids Category 2
H225: Highly flammable liquid

and vapour.[3]

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.[3]

Skin Corrosion/Irritation Category 1B
H314: Causes severe skin

burns and eye damage.[3]

Acute Toxicity, Inhalation Category 3 H331: Toxic if inhaled.[3]

Specific Target Organ Toxicity -

Single Exposure
Category 3

H335: May cause respiratory

irritation.[3]

Precautionary Statements (Selected)
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A comprehensive list of precautionary statements can be found in the safety data sheet. Key

precautions include:

Prevention: Keep away from heat, sparks, open flames, and hot surfaces.[3] Use only non-

sparking tools and take precautionary measures against static discharge.[3] Wear protective

gloves, protective clothing, eye protection, and face protection.[3] Wash skin thoroughly after

handling.[3]

Response: In case of fire, use CO2, dry chemical, or foam for extinction; do not use water.[4]

If on skin or hair, take off immediately all contaminated clothing and rinse skin with water.[4]

If in eyes, rinse cautiously with water for several minutes.[4] If inhaled, remove person to

fresh air and keep comfortable for breathing.[4]

Storage: Store in a well-ventilated place and keep the container tightly closed.[4]

Disposal: Dispose of contents/container to an approved waste disposal plant.[4]

Experimental Protocols
While the specific experimental reports for the determination of the physical and toxicological

properties of Chloromethyldimethylisopropoxysilane are not publicly available, the following

sections describe the standardized methodologies that are typically employed for such

assessments.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For a substance like Chloromethyldimethylisopropoxysilane, which has a boiling

point reported under reduced pressure, a vacuum distillation setup would be used.

Methodology:

A sample of the compound is placed in a distillation flask with a boiling chip or magnetic

stirrer.

The flask is connected to a condenser, a receiving flask, and a vacuum pump. A manometer

is included in the system to measure the pressure.
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The system is evacuated to the desired pressure (e.g., 54 mmHg).

The distillation flask is heated gradually.

The temperature at which the liquid boils and the vapor condenses into the receiving flask is

recorded as the boiling point at that specific pressure.

Determination of Flash Point
The flash point is the lowest temperature at which a liquid can vaporize to form an ignitable

mixture in air. The Pensky-Martens closed-cup method (ASTM D93) is a standard procedure

for determining the flash point of flammable liquids.

Methodology:

A sample of the liquid is placed in the test cup of the Pensky-Martens apparatus.

The lid, which contains an ignition source (a small flame or an electric igniter) and a stirrer, is

secured.

The sample is heated at a slow, constant rate while being stirred.

At regular temperature intervals, the ignition source is dipped into the vapor space above the

liquid.

The flash point is the lowest temperature at which the application of the ignition source

causes the vapors to ignite.

Toxicological Hazard Assessment
The toxicological data for chemical substances are typically determined using internationally

recognized guidelines, such as those published by the Organisation for Economic Co-operation

and Development (OECD).

Skin Corrosion/Irritation (Based on OECD Guideline 404):

The test substance is applied to a small area of the shaved skin of a test animal (typically a

rabbit).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098121?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The application site is covered with a gauze patch for a specified period (e.g., 4 hours).

After the exposure period, the patch is removed, and the skin is observed for signs of

erythema (redness) and edema (swelling) at specific time points (e.g., 1, 24, 48, and 72

hours).

The severity of the reactions is scored, and the substance is classified based on the

persistence and severity of the skin damage.

Serious Eye Damage/Irritation (Based on OECD Guideline 405):

A small, measured amount of the test substance is instilled into the conjunctival sac of one

eye of a test animal (typically a rabbit). The other eye serves as a control.

The eyes are examined for signs of corneal opacity, iris lesions, and conjunctival redness

and swelling at specific intervals (e.g., 1, 24, 48, and 72 hours).

The severity of the eye lesions is scored, and the substance is classified based on the nature

and reversibility of the observed effects.
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Personal Protective Equipment

Handling Procedures

Emergency Response

Protective Gloves

Safety Goggles

Face Shield

Protective Clothing

Well-ventilated area

Keep away from ignition sources

Avoid contact with skin and eyes

Ground/bond container

Skin Contact

Rinse with water

Eye Contact

Inhalation Move to fresh air

Fire Use CO2, dry chemical, foam
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Caption: Recommended personal protective equipment and handling procedures for

Chloromethyldimethylisopropoxysilane.
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Caption: GHS hazard classifications for Chloromethyldimethylisopropoxysilane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to
Chloromethyldimethylisopropoxysilane: Physical Properties and Safety Data]. BenchChem,
[2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b098121#chloromethyldimethylisopropoxysilane-
physical-properties-and-safety-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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